2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, reaction products with sodium sulfide (N

• CAS No.: 1327-59-9
• Molecular Formula: C14H10N2O

Description

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, reaction products with sodium sulfide is a complex organic compound known for its vibrant color properties. It is commonly referred to as Sulfur Blue 13 or C.I. 53450 . This compound is primarily used as a dye in various industrial applications, including textiles, leather, and paper .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, reaction products with sodium sulfide involves the reaction of 4-(4-(phenylamino)phenylimino)cyclohexa-2,5-dienone with sodium polysulfide solution. This reaction is typically carried out at temperatures between 122°C and 124°C for approximately 36 hours . The resulting product is then precipitated by dilution with air .

Industrial Production Methods

In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the careful control of reaction conditions to ensure the consistency and quality of the dye produced. The compound is then processed into a powder form, which is used in various dyeing applications .

Chemical Reactions Analysis

Types of Reactions

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, reaction products with sodium sulfide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different colored products.

Reduction: It can be reduced to its leuco form, which is colorless or lightly colored.

Substitution: Various substituents can be introduced into the compound to modify its properties.

Common Reagents and Conditions

Common reagents used in these reactions include sulfuric acid, sodium hypochlorite, and sodium sulfide. The reactions are typically carried out under controlled temperatures and pH conditions to achieve the desired products .

Major Products Formed

The major products formed from these reactions include different shades of blue dyes, which are used in various industrial applications. The specific shade and properties of the dye can be controlled by adjusting the reaction conditions and reagents used .

Scientific Research Applications

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, reaction products with sodium sulfide has several scientific research applications, including:

Chemistry: Used as a model compound in studies of dye chemistry and reaction mechanisms.

Biology: Employed in staining techniques for visualizing cellular structures.

Medicine: Investigated for potential use in diagnostic imaging and therapeutic applications.

Industry: Widely used in the textile, leather, and paper industries for dyeing purposes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with various molecular targets, leading to the formation of colored products. The compound’s structure allows it to absorb specific wavelengths of light, resulting in its characteristic blue color. The pathways involved in its action include electron transfer and complex formation with other molecules .

Comparison with Similar Compounds

Similar Compounds

Sulfur Blue 15: Another sulfur dye with similar applications but different shade properties.

Indigo: A well-known dye with a similar structure but different chemical properties.

Sulfur Black 1: Used in similar industrial applications but produces a black color instead of blue.

Uniqueness

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, reaction products with sodium sulfide is unique due to its specific shade of blue and its stability under various dyeing conditions. Its ability to produce consistent and vibrant colors makes it a preferred choice in many industrial applications .